Cas no 13959-06-3 (2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-)
13959-06-3 structure
Product Name:2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
CAS No:13959-06-3
MF:C14H13NO3
MW:243.257923841476
CID:96641
PubChem ID:54689145
Update Time:2025-04-18
2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
- 3-acetyl-4-hydroxy-6-methyl-1-phenyl-2(1H)-Pyridinone
- 3-Acetyl-4-hydroxy-6-methyl-1-phenyl-2-pyridone
- 3-acetyl-4-hydroxy-6-methyl-1-phenylpyridin-2-one
- 3-acetyl-4-hydroxy-6-methyl-1-phenylpyridin-2(1H)-one
- 13959-06-3
- AKOS002212945
- OMXKDDUKADMJBN-UHFFFAOYSA-N
- 3-Acetyl-4-hydroxy-6-methyl-1-phenyl-2(1H)-pyridinone #
- 2(1H)-Pyridone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl-
- FT-0741406
- SCHEMBL2285212
- DTXSID70715831
-
- Inchi: 1S/C14H13NO3/c1-9-8-12(17)13(10(2)16)14(18)15(9)11-6-4-3-5-7-11/h3-8,17H,1-2H3
- InChI Key: OMXKDDUKADMJBN-UHFFFAOYSA-N
- SMILES: OC1C=C(C)N(C(C=1C(C)=O)=O)C1C=CC=CC=1
Computed Properties
- Exact Mass: 243.08959
- Monoisotopic Mass: 243.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- PSA: 57.61
2(1H)-Pyridinone, 3-acetyl-4-hydroxy-6-methyl-1-phenyl- Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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